(3r,5r,7r)-N-(2-(5-acetylthiophen-2-yl)ethyl)adamantane-1-carboxamide
Description
(3r,5r,7r)-N-(2-(5-acetylthiophen-2-yl)ethyl)adamantane-1-carboxamide, also known as AEM-28, is a synthetic compound that has been developed for research purposes. It belongs to the class of adamantane derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[2-(5-acetylthiophen-2-yl)ethyl]adamantane-1-carboxamide, also known as (3r,5r,7r)-N-(2-(5-acetylthiophen-2-yl)ethyl)adamantane-1-carboxamide:
Pharmaceutical Development
This compound has shown potential in pharmaceutical development due to its unique structure, which combines the adamantane and thiophene moieties. These structures are known for their stability and bioactivity. Research has indicated that such compounds can be used to develop new drugs with improved efficacy and reduced side effects .
Antimicrobial Agents
The thiophene ring in the compound is known for its antimicrobial properties. Studies have demonstrated that thiophene derivatives can inhibit the growth of various bacteria and fungi, making this compound a promising candidate for developing new antimicrobial agents .
Cancer Treatment
Thiophene derivatives have been explored for their anticancer properties. The compound’s ability to interfere with cancer cell proliferation and induce apoptosis makes it a potential candidate for cancer therapy. Research is ongoing to understand its mechanisms and optimize its efficacy .
Neuroprotective Agents
Adamantane derivatives, such as this compound, have been studied for their neuroprotective effects. They can potentially protect neurons from damage caused by neurodegenerative diseases like Alzheimer’s and Parkinson’s. This compound could be developed into drugs that slow down or prevent the progression of these diseases .
Corrosion Inhibitors
Thiophene-based compounds are also used as corrosion inhibitors in industrial applications. They can protect metals from corrosion, extending the lifespan of machinery and infrastructure.
Each of these applications highlights the versatility and potential of N-[2-(5-acetylthiophen-2-yl)ethyl]adamantane-1-carboxamide in various scientific fields. Ongoing research continues to uncover new uses and optimize its properties for specific applications.
Springer MDPI BMC Chemistry Springer : Springer : Springer : MDPI : Springer
properties
IUPAC Name |
N-[2-(5-acetylthiophen-2-yl)ethyl]adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO2S/c1-12(21)17-3-2-16(23-17)4-5-20-18(22)19-9-13-6-14(10-19)8-15(7-13)11-19/h2-3,13-15H,4-11H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRQDZRKTYHVGNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)CCNC(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-acetylthiophen-2-yl)ethyl]adamantane-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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